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Compound of Interest

Compound Name: 5,6-Undecadiene

Cat. No.: B108617

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5,6-undecadiene, a
diene hydrocarbon. Due to the limited availability of a specific Safety Data Sheet (SDS) for this
compound, this document combines available data with established safety protocols for similar
unsaturated and flammable hydrocarbons. It is intended to supplement, not replace,
institutional safety protocols and professional judgment.

Physical and Chemical Properties

The known physical and chemical properties of 5,6-undecadiene are summarized in the table
below. This information is critical for the safe design of experiments and for responding to
accidental releases.
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Property Value/Descriptor
Systematic Name undeca-5,6-diene
Molecular Formula Ci1Hz0
CAS Registry Number 18937-82-1[1]
Molecular Weight Approximately 152.28 g/mol [1][2]
Boiling Point Estimated around 180 °C[2]
Density Approximately 0.8 g/cm3[2]
N Insoluble in water; Soluble in organic solvents
Solubility ]
like ether and benzene.[2]

o Relatively stable under ambient conditions but

Stability

sensitive to oxidation and polymerization.[2]

Reactivity and Hazardous Reactions
5,6-Undecadiene’s reactivity is characteristic of unsaturated hydrocarbons, particularly dienes.
Understanding these reactions is crucial for preventing unintended hazardous reactions.

Key Reactive Pathways:

o Diels-Alder Reactions: As a diene, it can participate in Diels-Alder cycloaddition reactions
with dienophiles to form cyclohexene derivatives.[2]

» Electrophilic Additions: The double bonds are susceptible to electrophilic addition with
halogens (e.g., Brz, Cl2) and hydrogen halides (e.g., HBr, HCI).[2]

» Polymerization: Under certain conditions, such as in the presence of catalysts or upon
exposure to heat, 5,6-undecadiene can undergo polymerization.[2] This can be a
hazardous, exothermic reaction if not controlled.

o Oxidation: As with other hydrocarbons, it is susceptible to oxidation.[2] Strong oxidizing
agents should be avoided unless part of a controlled reaction.
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e Combustion: 5,6-undecadiene is a hydrocarbon and should be treated as a flammable
liquid. It will readily combust in the presence of an ignition source and oxygen.

Safety and Handling Precautions

Given its flammability and reactivity, strict safety protocols must be followed when handling 5,6-
undecadiene.

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific experimental conditions should be conducted to
determine the appropriate level of PPE. The following are general recommendations for
handling flammable and reactive liquids:

o Eye Protection: Chemical safety goggles or a face shield should be worn at all times to
protect against splashes.[3][4]

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves (minimum 4mil thickness),
are essential to prevent skin contact.[5] For prolonged contact or when handling larger
guantities, heavier-duty gloves may be necessary.[5]

» Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are
mandatory to protect against spills and fire.[5] For larger scale operations, additional
protective clothing like aprons or sleeves may be required.[5]

» Respiratory Protection: All work with 5,6-undecadiene should be conducted in a certified
chemical fume hood to avoid inhalation of vapors.[6]

Engineering Controls

» Ventilation: A properly functioning chemical fume hood is the primary engineering control for
minimizing inhalation exposure.[6]

o Fire Safety: An appropriate fire extinguisher (e.g., COz, dry chemical) must be readily
accessible. Fire blankets and safety showers should also be in the vicinity.

» Grounding and Bonding: To prevent static electricity buildup, which can be an ignition source,
containers and equipment used for transferring 5,6-undecadiene should be properly
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grounded and bonded.[3]

Storage

» Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated area away
from heat, sparks, and open flames.[3]

» Store away from incompatible materials, particularly oxidizing agents.

e Use a flammable liquids storage cabinet for long-term storage.

First Aid Measures

In the event of exposure to 5,6-undecadiene, immediate action is crucial.

« Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[7]

o Skin Contact: Remove all contaminated clothing and wash the affected area with soap and
water for at least 15 minutes.[8] Seek medical attention if irritation develops.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.[7] Seek immediate medical
attention.

 Ingestion: Do NOT induce vomiting, as this can lead to aspiration of the chemical into the
lungs.[8][9] Seek immediate medical attention.

Experimental Protocol: Diels-Alder Reaction with
Maleic Anhydride

This protocol is a generalized procedure for a Diels-Alder reaction, a common application for
dienes like 5,6-undecadiene. Researchers should adapt this protocol based on the specific
stoichiometry and reaction kinetics of their system.

Objective: To synthesize a cyclohexene derivative via a Diels-Alder reaction between 5,6-
undecadiene and maleic anhydride.
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Materials:

e 56-undecadiene

e Maleic anhydride

» Toluene (or other suitable high-boiling, non-polar solvent)
e Round-bottom flask

» Reflux condenser

o Heating mantle with a stirrer
 Stir bar

e Crystallizing dish

e Buchner funnel and filter paper
e Cold ether (for washing)

Procedure:

Preparation: In a certified chemical fume hood, add a magnetic stir bar to a dry round-bottom
flask.

» Reagent Addition: Add maleic anhydride to the flask, followed by the addition of toluene.
e Initiation: While stirring, add 5,6-undecadiene to the reaction mixture.

o Reflux: Assemble a reflux apparatus and gently heat the mixture to the boiling point of the
solvent. Maintain a gentle reflux for the desired reaction time (this will need to be determined
empirically, but a starting point could be 1-2 hours).

o Cooling and Crystallization: Once the reaction is complete, allow the mixture to cool to room
temperature. The product may begin to crystallize. The process can be aided by gently
scratching the inside of the flask with a glass rod.
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« Isolation: Filter the solid product using a Buchner funnel.

e Washing: Wash the collected solid with multiple portions of cold ether to remove unreacted
starting materials and impurities.

e Drying: Air-dry the product on the filter paper or in a desiccator.

o Characterization: Determine the melting point and obtain spectroscopic data (e.g., NMR, IR)
to confirm the structure and purity of the product.

Visualized Workflows
Logical Relationship of Reactivity

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b108617#5-6-undecadiene-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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